ethyl 4-(3-fluorobenzyl)-1-(tetrahydro-2H-pyran-4-yl)-4-piperidinecarboxylate
Overview
Description
Ethyl 4-(3-fluorobenzyl)-1-(tetrahydro-2H-pyran-4-yl)-4-piperidinecarboxylate is a chemical compound used in scientific research. It is a member of the piperidine class of compounds and is commonly referred to as Compound X.
Mechanism of Action
The mechanism of action of Compound X involves its binding to the α7-nicotinic acetylcholine receptor. This binding inhibits the activity of the receptor, leading to a decrease in the release of neurotransmitters. The exact mechanism by which Compound X modulates neurotransmitter release is not fully understood, but it is thought to involve the regulation of calcium influx into neurons.
Biochemical and Physiological Effects
The biochemical and physiological effects of Compound X are primarily related to its modulation of neurotransmitter release. It has been shown to decrease the release of dopamine, glutamate, and acetylcholine in various regions of the brain. This modulation of neurotransmitter release can have a significant impact on the function of the nervous system, leading to changes in behavior, cognition, and motor function.
Advantages and Limitations for Lab Experiments
One of the main advantages of using Compound X in lab experiments is its selectivity for the α7-nicotinic acetylcholine receptor. This selectivity allows researchers to specifically target this receptor and study its function in isolation. However, one limitation of using Compound X is its potency, which can make it difficult to accurately dose in experiments. Additionally, the high cost of the compound can limit its use in large-scale experiments.
Future Directions
There are several future directions for the study of Compound X. One area of research is the development of more potent and selective compounds that can be used to study the function of the α7-nicotinic acetylcholine receptor. Another area of research is the investigation of the potential therapeutic applications of Compound X for the treatment of neurological disorders. Additionally, the use of Compound X in combination with other compounds may provide new insights into the regulation of neurotransmitter release and synaptic plasticity.
Scientific Research Applications
Compound X is used in scientific research as a tool to study the function of the nervous system. It is a potent and selective antagonist of the α7-nicotinic acetylcholine receptor, which is involved in the regulation of neurotransmitter release and synaptic plasticity. Compound X has been shown to modulate the release of several neurotransmitters, including dopamine, glutamate, and acetylcholine. It is also being investigated as a potential therapeutic agent for the treatment of various neurological disorders.
properties
IUPAC Name |
ethyl 4-[(3-fluorophenyl)methyl]-1-(oxan-4-yl)piperidine-4-carboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H28FNO3/c1-2-25-19(23)20(15-16-4-3-5-17(21)14-16)8-10-22(11-9-20)18-6-12-24-13-7-18/h3-5,14,18H,2,6-13,15H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DMQKOYMPWFDQHS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1(CCN(CC1)C2CCOCC2)CC3=CC(=CC=C3)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H28FNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 4-(3-fluorobenzyl)-1-(tetrahydro-2H-pyran-4-yl)piperidine-4-carboxylate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.